![molecular formula C12H11NO5S B065805 2-(4-((2,4-Dioxothiazolidin-5-YL)methyl)phenoxy)acetic acid CAS No. 179087-93-5](/img/structure/B65805.png)
2-(4-((2,4-Dioxothiazolidin-5-YL)methyl)phenoxy)acetic acid
Overview
Description
2-(4-((2,4-Dioxothiazolidin-5-YL)methyl)phenoxy)acetic acid, also known as 2,4-D, is a synthetic auxin herbicide. It is widely used in agriculture for weed control, and is one of the most commonly used herbicides in the United States. It is also used for controlling aquatic weeds, and has been used in forestry for over 50 years. 2,4-D is an effective and economical herbicide, but it has been the subject of much controversy due to its potential health risks.
Scientific Research Applications
Antibacterial Activity :
- Against Gram-Positive Bacteria : A study found that derivatives of 2-(4-((2,4-Dioxothiazolidin-5-YL)methyl)phenoxy)acetic acid exhibited antibacterial activity, particularly against Gram-positive bacterial strains. Some compounds were as effective as commonly used reference drugs like oxacillin and cefuroxime (Trotsko et al., 2018).
- Synthesis and Antimicrobial Evaluation : Another study synthesized novel thiazolidine-2,4-dione carboxamide and amino acid derivatives, evaluating their antibacterial and antifungal activities. Some compounds showed moderate antibacterial activity against Gram-negative bacteria and antifungal activity (Abd Alhameed et al., 2019).
Antihyperglycemic Activity :
- Type-2 Diabetes Model : Research involving this compound derivatives demonstrated significant reduction in blood glucose levels and improved lipid profiles in a high-fat diet-fed animal model of type-2 diabetes (Mehendale-Munj et al., 2011).
- PPARγ and GLUT-4 Modulator : A compound featuring the 2,4-dioxothiazolidin-5-yl moiety showed potential as a modulator for PPARγ and GLUT-4, indicating its possible use in treating non-insulin-dependent diabetes mellitus (Navarrete-Vázquez et al., 2014).
Other Applications :
- Hypolipidemic Activity : In addition to its hypoglycemic effects, certain derivatives also exhibited hypolipidemic activity, suggesting their potential in managing lipid disorders (Kumar et al., 2011).
- CNS Effects : Some amides of 2,4-dioxothiazolidin-5-yl acetic acid with 1,2,4-triazole substituents were studied for effects on the central nervous system in mice (Trotsko et al., 2008).
Properties
IUPAC Name |
2-[4-[(2,4-dioxo-1,3-thiazolidin-5-yl)methyl]phenoxy]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO5S/c14-10(15)6-18-8-3-1-7(2-4-8)5-9-11(16)13-12(17)19-9/h1-4,9H,5-6H2,(H,14,15)(H,13,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXAASESEPRXRTR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC2C(=O)NC(=O)S2)OCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80462405 | |
Record name | 2-(4-((2,4-DIOXOTHIAZOLIDIN-5-YL)METHYL)PHENOXY)ACETIC ACID | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80462405 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
179087-93-5 | |
Record name | 2-(4-((2,4-DIOXOTHIAZOLIDIN-5-YL)METHYL)PHENOXY)ACETIC ACID | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80462405 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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